Cas no 61323-62-4 (3(2H)-Isothiazolone, 2-octyl-, 1-oxide)

• Product Name: 3(2H)-Isothiazolone, 2-octyl-, 1-oxide
• CAS No: 61323-62-4
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 484039
• PubChem ID: 15960475
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 2-octyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-octyl-, 1-oxide
• 2-octyl-1-oxo-1,2-thiazol-3-one
• DTXSID50580488
• SCHEMBL997392
• 2-Octyl-1H-1lambda~4~,2-thiazole-1,3(2H)-dione
• IVBRXZKAFFZJPB-UHFFFAOYSA-N
• 2-n-octyl-4-isothiazolin-3-one 1-oxide
• 61323-62-4

• Inchi： 1S/C11H19NO2S/c1-2-3-4-5-6-7-9-12-11(13)8-10-15(12)14/h8,10H,2-7,9H2,1H3
• InChI Key： IVBRXZKAFFZJPB-UHFFFAOYSA-N
• SMILES： S1(C=CC(N1CCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 229.11377
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 37.38